Cas no 618383-09-8 (1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid)
618383-09-8 structure
Product Name:1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
CAS No:618383-09-8
MF:C17H13ClN2O2S
MW:344.815321683884
CID:955550
PubChem ID:2769611
Update Time:2025-04-19
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chloro-phenyl)-5-(4-methylsulfanyl-phenyl)-2h-pyrazole-3-carboxylic acid
- 2-(4-chlorophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylic acid
- 1-(4-Chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-1H-pyrazole-5-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-(4-chlorophenyl)-3-[4-(methylthio)phenyl]-
- 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
- DTXSID40377788
- AKOS024412271
- 618383-09-8
- 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylicacid
-
- MDL: MFCD05150688
- Inchi: 1S/C17H13ClN2O2S/c1-23-14-8-2-11(3-9-14)15-10-16(17(21)22)20(19-15)13-6-4-12(18)5-7-13/h2-10H,1H3,(H,21,22)
- InChI Key: OTCYPZWTFRNAHU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC(=CC=2)SC)=N1
Computed Properties
- Exact Mass: 344.03879
- Monoisotopic Mass: 344.0386265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 55.12
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C274775-50mg |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 50mg |
$ 145.00 | 2022-04-01 | ||
| TRC | C274775-100mg |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 100mg |
$ 240.00 | 2022-04-01 | ||
| TRC | C274775-250mg |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 250mg |
$ 475.00 | 2022-04-01 | ||
| Chemenu | CM522955-1g |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 97% | 1g |
$253 | 2022-06-10 | |
| Fluorochem | 023840-250mg |
1-(4-Chloro-phenyl)-3-(4-methylsulfanyl-phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 250mg |
£175.00 | 2022-03-01 | ||
| Fluorochem | 023840-5g |
1-(4-Chloro-phenyl)-3-(4-methylsulfanyl-phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 5g |
£1308.00 | 2022-03-01 | ||
| Fluorochem | 023840-1g |
1-(4-Chloro-phenyl)-3-(4-methylsulfanyl-phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 1g |
£334.00 | 2022-03-01 | ||
| A2B Chem LLC | AH11563-100mg |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 97 | 100mg |
$261.00 | 2024-04-19 | |
| A2B Chem LLC | AH11563-1g |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 97% | 1g |
$400.00 | 2024-04-19 | |
| A2B Chem LLC | AH11563-5g |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid |
618383-09-8 | 97% | 5g |
$1127.00 | 2024-04-19 |
1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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